1-Chloro-3-(chloromethyl)-5-fluorobenzene
Overview
Description
“1-Chloro-3-(chloromethyl)-5-fluorobenzene” is a chemical compound with the molecular formula C7H5Cl2F . It is a derivative of benzene, which is one of the simplest organic compounds .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found in the search results, similar compounds often undergo reactions such as radical halogenation . This involves the substitution of a single hydrogen on the alkane for a single halogen to form a haloalkane .
Molecular Structure Analysis
The molecular weight of “this compound” is 161.029 . The structure of this compound can be represented as ClC6H4F .
Scientific Research Applications
Spectroscopic Investigations
Spectral studies, including FTIR and Raman, have been conducted on similar chloro-fluorobenzene compounds to understand their vibrational modes and potential energy constants, providing insights into molecular interactions and structure (Ilango et al., 2008).
Organophosphorus Chemistry
Research has demonstrated the formation of cationic organophosphorus cages via the reaction of chlorophosphenium cations with P-P bonds, showcasing a novel strategy for synthesizing chloro-substituted phosphorus compounds (Holthausen et al., 2012).
Organometallic Chemistry
Partially fluorinated benzenes, like 1-Chloro-3-(chloromethyl)-5-fluorobenzene, are recognized for their role in organometallic chemistry and catalysis. Their unique electronic properties due to fluorine substituents make them useful as solvents or ligands in metal-mediated reactions (Pike et al., 2017).
Chemical Synthesis
Research on halogen-exchange reactions, fluorination, and the synthesis of organosilicon compounds highlights the chemical versatility of chloro-fluorobenzene derivatives. These studies lay the foundation for the development of novel synthetic routes and the production of intermediates for various industrial applications (Guo Xiang-li, 2013; Zhang Qingwen, 2011).
Safety and Hazards
The safety data sheet for a similar compound, “1-Chloro-3-iodobenzene”, mentions that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
1-chloro-3-(chloromethyl)-5-fluorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2F/c8-4-5-1-6(9)3-7(10)2-5/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKFGZKBYLFDLMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)Cl)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30695160 | |
Record name | 1-Chloro-3-(chloromethyl)-5-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30695160 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
79944-65-3 | |
Record name | 1-Chloro-3-(chloromethyl)-5-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30695160 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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